molecular formula C12H7BrFNO3S B8739173 9-Bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylic acid

9-Bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylic acid

Cat. No.: B8739173
M. Wt: 344.16 g/mol
InChI Key: DKANRKPJQWBRCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-Bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H7BrFNO3S and its molecular weight is 344.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H7BrFNO3S

Molecular Weight

344.16 g/mol

IUPAC Name

9-bromo-8-fluoro-4,5-dihydro-[1]benzoxepino[5,4-d][1,3]thiazole-2-carboxylic acid

InChI

InChI=1S/C12H7BrFNO3S/c13-6-3-5-8(4-7(6)14)18-2-1-9-10(5)15-11(19-9)12(16)17/h3-4H,1-2H2,(H,16,17)

InChI Key

DKANRKPJQWBRCJ-UHFFFAOYSA-N

Canonical SMILES

C1COC2=CC(=C(C=C2C3=C1SC(=N3)C(=O)O)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 10-L 4-necked round-bottom flask purged and maintained with an inert atmosphere of argon was placed ethyl 9-Bromo-8-fluoro-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid ethyl ester (350 g, 940.33 mmol, 1.00 equiv), tetrahydrofuran (1.3 L), water (2.6 L), and LiOH (62 g, 2.59 mol, 2.73 equiv). The resulting solution was stirred at room temperature for 3 h, cooled to <10° C. and adjusted to pH=2-3 with hydrochloric acid. The precipitates were collected by filtration, washed with 4×1 L of water and dried to afford 260 g (80%) of 9-Bromo-8-fluoro-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid as a brown solid.
Name
ethyl 9-Bromo-8-fluoro-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid ethyl ester
Quantity
350 g
Type
reactant
Reaction Step One
Quantity
1.3 L
Type
reactant
Reaction Step Two
Name
Quantity
62 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
2.6 L
Type
solvent
Reaction Step Five

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